N1-(2-fluorophenyl)-N2-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide

• IUPAC Name: N'-(2-fluorophenyl)-N-[2-[2-(4-methoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]oxamide
• InChI: InChI=1S/C21H18FN5O3S/c1-30-15-8-6-13(7-9-15)18-25-21-27(26-18)14(12-31-21)10-11-23-19(28)20(29)24-17-5-3-2-4-16(17)22/h2-9,12H,10-11H2,1H3,(H,23,28)(H,24,29)
• InChI Key: PNPQSLKUSVLSQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C(=CSC3=N2)CCNC(=O)C(=O)NC4=CC=CC=C4F
• Molecular Formula: C21H18FN5O3S
• Molecular Weight: 439.5 g/mol

Description

N1-(2-fluorophenyl)-N2-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H18FN5O3S and its molecular weight is 439.47. The purity is usually 95%.
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Scientific Research Applications

• Fluorophores Synthesis : Compounds with structures similar to N1-(2-fluorophenyl)-N2-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide have been used in the synthesis of fluorescent dyes. These dyes, including thiazole-based fluorophores, exhibit fluorescence in a wide range of wavelengths and are used in various applications such as bioimaging and materials science (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).

• Anticancer Activity : Some derivatives of this compound have shown promising results in the field of anticancer research. Certain derivatives have been found to exhibit significant anticancer activity, particularly against glioblastoma and breast cancer cell lines (Tumosienė et al., 2020).

• Antimicrobial Properties : Related compounds have been synthesized and evaluated for their antimicrobial activities. This includes studies on their effectiveness against various microorganisms, such as Mycobacterium smegmatis (Yolal et al., 2012).

• Chemical Synthesis and Characterization : These compounds are often synthesized and characterized for various chemical properties. Studies have been conducted on the synthesis, characterization, and evaluation of their chemical properties, often focusing on their potential use in medicinal chemistry (Liu, Shih, & Hu, 1987).

• Positron Emission Tomography (PET) Probes : Some derivatives have been evaluated as potential radiotracers for PET imaging, particularly in the study of cannabinoid receptors in the brain (Katoch-Rouse & Horti, 2003).

• Neuropharmacological Research : These compounds have also been used in the study of neural systems and disorders, such as in the research of orexin receptor mechanisms and their role in compulsive behavior (Piccoli et al., 2012).